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Compound of Interest

Compound Name: 2,3-Dibromofuran

Cat. No.: B1599518

This guide provides a comprehensive technical overview of 2,3-Dibromofuran, a halogenated
heterocyclic compound of significant interest in synthetic organic chemistry. Tailored for
researchers, scientists, and professionals in drug development, this document delves into its
core chemical properties, established synthetic protocols, and its utility as a versatile building
block for complex molecular architectures.

Introduction: The Chemical Identity of 2,3-
Dibromofuran

2,3-Dibromofuran is a disubstituted derivative of furan, a five-membered aromatic heterocycle
containing one oxygen atom. Its structure is characterized by two bromine atoms attached to
the carbon atoms at positions 2 and 3 of the furan ring. This specific substitution pattern
imparts unigque reactivity, making it a valuable intermediate for the synthesis of more complex,
functionalized furan derivatives. These derivatives are foundational scaffolds in medicinal
chemistry, appearing in a wide array of biologically active compounds.[1][2]

The strategic placement of the bromine atoms allows for selective functionalization through
various organometallic and cross-coupling reactions, providing chemists with a powerful tool for
molecular design and construction.

Chemical Structure and Physicochemical Properties
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The fundamental identity of any chemical compound begins with its structure and physical
characteristics. These properties dictate its behavior in chemical reactions and its handling
requirements.

Chemical Structure and SMILES String

The structure of 2,3-Dibromofuran is a furan ring with bromine atoms at the C2 and C3
positions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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